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Compound of Interest

Compound Name: 6-Quinolinecarboxylic acid

Cat. No.: B082417 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with 6-Quinolinecarboxylic acid (CAS No.

10349-57-2). The following procedural guidance is designed to ensure the safe handling,

storage, and disposal of this compound, grounded in established safety protocols and

regulatory standards.

Understanding the Risks: Hazard Identification
6-Quinolinecarboxylic acid is a solid, crystalline powder that presents several health hazards

upon exposure.[1] A thorough understanding of these risks is the foundation of a safe

operational plan. According to the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS), 6-Quinolinecarboxylic acid is classified as follows:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation (Category 2/2A): Causes serious eye irritation.[1][2][3]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[2][3]

The primary routes of exposure are inhalation of the dust, skin contact, and eye contact.[2]

Ingestion is also a potential route of exposure and should be avoided.[2] Therefore, all

procedures must be designed to minimize the generation of dust and prevent physical contact.
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Personal Protective Equipment (PPE): Your First Line of
Defense
The selection and proper use of PPE are critical for preventing exposure. The required PPE is

determined by the specific handling operation and the potential for exposure. All PPE should

meet standards set by organizations such as the American National Standards Institute (ANSI)

and be compliant with OSHA's regulations in 29 CFR 1910.133.[2][4]

Hazard Category
Recommended Personal
Protective Equipment
(PPE)

Rationale

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[5] A

face shield should be worn

over goggles when there is a

significant risk of dust

generation or splashing.[1]

Protects against airborne

particles and potential

splashes that can cause

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant lab coat,

fully buttoned. Chemical-

resistant gloves (e.g.,

disposable nitrile gloves).[5]

Fully enclosed shoes.[5]

A lab coat and enclosed shoes

prevent incidental skin contact.

Nitrile gloves provide a barrier

against skin irritation from the

solid compound.[1] Gloves

should be inspected before

use and changed immediately

if contaminated.

Respiratory Protection

Not typically required if

engineering controls (i.e.,

chemical fume hood) are used

effectively. If dust cannot be

controlled, a NIOSH-approved

respirator for particulates is

necessary.[1][5]

Protects the respiratory tract

from irritation caused by

inhaling the fine powder.[2][3]

Engineering controls are the

preferred method for mitigating

this risk.[5]
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Operational Plan: From Receipt to Disposal
A structured workflow is essential for minimizing risk. The following step-by-step guide outlines

the safe handling of 6-Quinolinecarboxylic acid throughout its lifecycle in the laboratory.

Designated Area: All work with solid 6-Quinolinecarboxylic acid must be conducted in a

designated area, such as a certified chemical fume hood, to control dust.[5]

Ventilation Check: Before beginning work, ensure that the chemical fume hood is functioning

correctly.[5]

Safety Equipment: Confirm that an eyewash station and safety shower are readily accessible

and unobstructed.[2]

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers,

etc.) and PPE before handling the chemical.

Donning PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Transferring the Solid: Use a spatula to carefully transfer the solid compound. Avoid actions

that can generate dust, such as dropping the material from a height or scraping the container

vigorously.[5]

Weighing: If weighing the compound, do so within the chemical fume hood or in a balance

enclosure to contain any dust.

Preparing Solutions: When dissolving the compound, add the solid 6-Quinolinecarboxylic
acid to the solvent slowly to prevent splashing.[5]

Keep Containers Closed: When not in use, ensure the primary container is tightly sealed to

prevent accidental spills or dust dispersion.[1][2]

Clean-Up: Decontaminate all surfaces and equipment that may have come into contact with

the chemical. Use a wet wipe or a HEPA-filtered vacuum for cleaning; do not dry sweep, as

this will generate dust.
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Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and eye protection.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete, even if gloves were worn.[1][2] Do not eat, drink, or smoke in the

laboratory area.

Emergency Procedures
In the event of an accidental exposure, immediate action is crucial.

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[1][2]

Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,

get medical advice/attention. Remove and wash contaminated clothing before reuse.[1][2]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing. If the person feels unwell, call a poison center or doctor.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[2]

Spill: For a small spill, carefully sweep up the solid material, avoiding dust formation, and

place it into a suitable, labeled container for disposal.[2]

Storage and Disposal Plan
Proper storage and disposal are mandated by regulatory bodies like the EPA to protect both

personnel and the environment.[6][7]

Store in a dry, cool, and well-ventilated place.[8]

Keep the container tightly closed.[1][2]

Store locked up.[2]
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Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Disposal of 6-Quinolinecarboxylic acid and any contaminated materials must be handled as

hazardous waste in accordance with all federal, state, and local regulations.[9][10]

Waste Segregation: All disposable materials contaminated with 6-Quinolinecarboxylic acid
(e.g., gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled

hazardous waste container.[5]

Container Management: The hazardous waste container must be kept closed except when

adding waste.[7]

Disposal Route: The contents of the container must be disposed of through an approved

waste disposal plant.[2] This may involve incineration in a chemical incinerator equipped with

an afterburner and scrubber.[1] Do not empty into drains or sewer systems.[2][10]

Workflow Diagram
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Caption: Workflow for Safe Handling of 6-Quinolinecarboxylic Acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b082417?utm_src=pdf-body-img
https://www.benchchem.com/product/b082417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information. (n.d.). 6-Quinolinecarboxylic acid.
PubChem. [Link]
U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. [Link]
Occupational Safety and Health Administration. (n.d.). Chemical Hazards and Toxic
Substances - Overview. [Link]
U.S. Environmental Protection Agency. (2025, May 30).
Occupational Safety and Health Administration. (n.d.). 1910.
Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Carboxylic
Acid. [Link]
Capital Resin Corporation. (2022, June 10). The OSHA Chemical Storage Requirements.
[Link]
U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide.
[Link]
Purdue University. (n.d.). Hazardous Waste Disposal Guidelines. [Link]
BFM® Fitting. (n.d.). A Comprehensive Guide to Safe Powder Handling. [Link]
PolyStar Containment. (n.d.). Understanding OSHA Chemical Storage Requirements. [Link]
Occupational Safety and Health Administration. (n.d.). Hazardous Waste - Overview. [Link]
Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tcichemicals.com [tcichemicals.com]

2. fishersci.com [fishersci.com]

3. 6-Quinolinecarboxylic acid | C10H7NO2 | CID 82571 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.com [fishersci.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. epa.gov [epa.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b082417?utm_src=pdf-body
https://www.benchchem.com/product/b082417?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/Q0077_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=CC04501DA&productDescription=QUINOLINE-6-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/82571
https://pubchem.ncbi.nlm.nih.gov/compound/82571
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pdf.benchchem.com/1600/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.epa.gov/hw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. pfw.edu [pfw.edu]

8. fishersci.com [fishersci.com]

9. sigmaaldrich.cn [sigmaaldrich.cn]

10. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Handling of 6-
Quinolinecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082417#personal-protective-equipment-for-handling-
6-quinolinecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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